Making sense of chemical equilibrium: productive teacher–student dialogues as a balancing act between sensemaking and managing tension†

Chemistry Education Research and Practice Pub Date: 2023-10-17 DOI: 10.1039/D3RP00249G

Abstract

Navigating the observational, symbolic, and theoretical knowledge domains of chemistry is crucial for chemistry sensemaking. However, this has been shown to be particularly challenging for students of chemistry. In order to reach government standards for sensemaking in the chemistry subject, it is important to investigate how chemistry teachers can sustain sensemaking practices in their classrooms. In this study, conversation analysis was used to study videotaped teacher–student dialogues at upper secondary school practical lessons in chemical equilibrium. Common patterns in how sensemaking was produced in interaction were found in four experienced chemistry teachers’ sensemaking dialogues with students. The data show how the teachers use coordinated actions in conversations to create a balance between (1) managing sensemaking dialogues in the laboratory classroom on a moment-to-moment basis through connecting theory and experience, and (2) managing the tension between exposing students’ knowledge gaps and presenting the students as competent as part of the interaction. The results of the study indicate that resolving tension in interaction is an important part of teacher–student sensemaking in chemistry, and also identify the chemical equation as a possible tool for sensemaking progression. The detailed examples of teacher–student sensemaking can be used as models for chemistry teachers interested in how sensemaking can be achieved practically.

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Chemistry Education Research and Practice
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